Cas no 1368591-13-2 (6-(propane-2-sulfonyl)pyridine-3-carboxylic acid)

• Product Name: 6-(propane-2-sulfonyl)pyridine-3-carboxylic acid
• CAS No: 1368591-13-2
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• MDL: MFCD21966388
• CID: 5607724
• PubChem ID: 82474020
• Update Time: 2023-11-24

6-(propane-2-sulfonyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Propane-2-sulfonyl)-nicotinic acid
• 3-Pyridinecarboxylic acid, 6-[(1-methylethyl)sulfonyl]-
• EN300-844065
• 1368591-13-2
• 6-(propane-2-sulfonyl)pyridine-3-carboxylic acid
• 6-(PROPANE-2-SULFONYL)-NICOTINICACID

• MDL： MFCD21966388
• Inchi： 1S/C9H11NO4S/c1-6(2)15(13,14)8-4-3-7(5-10-8)9(11)12/h3-6H,1-2H3,(H,11,12)
• InChI Key： MOXGTQCAIAZNOX-UHFFFAOYSA-N
• SMILES： C1=NC(S(C(C)C)(=O)=O)=CC=C1C(O)=O

Computed Properties

• Exact Mass: 229.04087901g/mol
• Monoisotopic Mass: 229.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 92.7Ų

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• Boiling Point: 462.4±45.0 °C(Predicted)
• pka: 2.77±0.10(Predicted)